![molecular formula C14H9Cl2N3O3S B3944295 2,4-dichloro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide](/img/structure/B3944295.png)
2,4-dichloro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide
Overview
Description
2,4-dichloro-N-{[(2-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as DCNTB and is a member of the thioamide family of compounds. DCNTB has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments. In
Mechanism of Action
The mechanism of action of DCNTB is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins in cancer cells, leading to cell death. DCNTB has also been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane and inhibiting the activity of certain enzymes.
Biochemical and Physiological Effects:
DCNTB has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. DCNTB has also been shown to inhibit the activity of certain enzymes and proteins in cancer cells, leading to cell death. In addition, DCNTB has been shown to inhibit the growth of bacteria and fungi by disrupting the cell membrane and inhibiting the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
One advantage of using DCNTB in laboratory experiments is its ability to inhibit the growth of cancer cells and bacteria. This makes it a useful tool for studying the mechanisms of cancer and bacterial growth. However, one limitation of using DCNTB in laboratory experiments is its potential toxicity. Due to its ability to disrupt cell membranes and inhibit the activity of enzymes, DCNTB may be toxic to healthy cells.
Future Directions
There are several future directions for the study of DCNTB. One future direction is the development of more efficient synthesis methods for DCNTB. Another future direction is the study of DCNTB's potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of DCNTB and its potential applications in the field of medicine.
Conclusion:
DCNTB is a chemical compound that has potential applications in the field of medicine. It has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments. DCNTB has been shown to have anticancer properties and has been studied for its potential use as an antibacterial and antifungal agent. Further research is needed to fully understand the potential applications of DCNTB in the field of medicine.
Scientific Research Applications
DCNTB has been studied for its potential applications in the field of medicine. It has been shown to have anticancer properties and has been studied for its ability to inhibit the growth of cancer cells. DCNTB has also been studied for its potential use as an antibacterial and antifungal agent. In addition, DCNTB has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
2,4-dichloro-N-[(2-nitrophenyl)carbamothioyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl2N3O3S/c15-8-5-6-9(10(16)7-8)13(20)18-14(23)17-11-3-1-2-4-12(11)19(21)22/h1-7H,(H2,17,18,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOZAZKKEIBVJNY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=S)NC(=O)C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl2N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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